Cas no 2171703-63-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid
• CAS No: 2171703-63-0
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6536314
• PubChem ID: 165516502
• Update Time: 2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid
• EN300-1515426
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[methyl(pyridin-2-yl)carbamoyl]propanoic acid
• 2171703-63-0

• Inchi： 1S/C25H23N3O5/c1-28(22-12-6-7-13-26-22)24(31)21(14-23(29)30)27-25(32)33-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-13,20-21H,14-15H2,1H3,(H,27,32)(H,29,30)
• InChI Key： WGEFUFXBMZFQST-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C1C=CC=CN=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid

Comprehensive Guide to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid (CAS No. 2171703-63-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid (CAS No. 2171703-63-0) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and drug discovery. This compound plays a critical role in modern bioconjugation and medicinal chemistry, particularly in the development of targeted therapeutics and biomolecular probes. Its unique structure combines a pyridine ring with a carboxylic acid functionality, making it valuable for structure-activity relationship (SAR) studies.

The growing interest in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid reflects broader trends in precision medicine and peptide-based drug development. Researchers frequently search for information about its synthetic applications, solubility properties, and compatibility with solid-phase peptide synthesis (SPPS) protocols. The compound's CAS number 2171703-63-0 serves as a crucial identifier for procurement and regulatory documentation.

From a chemical perspective, this compound features several notable characteristics. The Fmoc protecting group (9-fluorenylmethoxycarbonyl) provides excellent stability during peptide chain elongation while allowing for mild deprotection conditions. The methyl substitution at the 3-position introduces steric considerations that influence molecular conformation and intermolecular interactions. The pyridin-2-yl carbamoyl moiety contributes to the molecule's hydrogen bonding capacity and potential for metal coordination.

In pharmaceutical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid has gained attention for its utility in creating peptide-drug conjugates and targeted delivery systems. The compound's carboxylic acid group enables straightforward amide bond formation with various amines, while the heteroaromatic pyridine ring can participate in π-stacking interactions important for molecular recognition. These properties make it particularly valuable for developing enzyme inhibitors and receptor modulators.

The synthesis and handling of CAS 2171703-63-0 require careful consideration of several factors. Storage typically recommends anhydrous conditions at low temperatures (-20°C) to maintain stability. When working with this compound in SPPS applications, researchers should optimize coupling conditions to account for the steric hindrance introduced by the methyl group. Common solvents include dimethylformamide (DMF) and dichloromethane (DCM), with activation typically achieved using HOBt or OxymaPure in combination with diisopropylcarbodiimide (DIC).

Analytical characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid typically involves HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. The compound's UV absorbance properties, particularly the Fmoc chromophore (λmax ≈ 265-290 nm), facilitate monitoring during chromatographic purification.

Recent advancements in peptide therapeutics have increased demand for specialized building blocks like CAS 2171703-63-0. The pharmaceutical industry particularly values its application in developing constrained peptides, cyclic peptidomimetics, and protein surface binders. Its incorporation into peptide sequences can enhance proteolytic stability and influence bioavailability characteristics—key considerations in oral peptide drug development.

From a commercial perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid remains a high-value specialty chemical with applications spanning academic research, pharmaceutical R&D, and biotechnology. Suppliers typically offer the compound in various quantities, from milligram-scale for exploratory research to kilogram quantities for process development. Quality control specifications generally require ≥95% purity by HPLC analysis, with some applications demanding ≥98% purity.

The future outlook for Fmoc-protected amino acid derivatives like CAS 2171703-63-0 appears promising, driven by expanding applications in peptide-based vaccines, diagnostic probes, and targeted cancer therapies. As researchers continue to explore structural modifications to enhance pharmacokinetic properties, compounds with heteroaromatic functionalities and tailored steric profiles will likely see increased utilization in drug discovery pipelines.

For laboratories working with 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(pyridin-2-yl)carbamoylpropanoic acid, proper waste disposal procedures should follow institutional guidelines for organic compounds. While not classified as hazardous under standard protocols, prudent laboratory practices recommend handling with appropriate personal protective equipment (PPE), including gloves and eye protection, particularly when working with powdered forms.